Methyl 2,2-dimethyl-3-(2-aminopyridin-3-yloxy)propanoate

• Molecular Formula: C11H16N2O3
• Molecular Weight: 224.26 g/mol
• IUPAC Name: methyl 3-(2-aminopyridin-3-yl)oxy-2,2-dimethylpropanoate
• InChI: InChI=1S/C11H16N2O3/c1-11(2,10(14)15-3)7-16-8-5-4-6-13-9(8)12/h4-6H,7H2,1-3H3,(H2,12,13)
• InChI Key: USYFRVNMSVUGIM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC1=C(N=CC=C1)N)C(=O)OC

Description

Methyl 2,2-dimethyl-3-(2-aminopyridin-3-yloxy)propanoate is a useful research compound. Its molecular formula is C11H16N2O3 and its molecular weight is 224.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of methyl 2,2-dimethyl-3-(2-nitropyridin-3-yloxy)propanoate (9.1 g, 6 mmol) and Pd/C (800 mg) in methanol (500 mL) was stirred at rt overnight under hydrogen. The cooled mixture was filtered through celite, washed with methanol and evaporated in vacuo to afford the title compound (8.23 g, 100%). 1H NMR (300 MHz, DMSO-d6) δ 7.51 (d, J=1.3 Hz, 1H), 7.03 (d, J=1.3 Hz, 1H), 6.47 (m, 1H), 5.47 (s, 2H), 3.94 (s, 2H), 3.62 (s, 3H), 1.17 (s, 6H)